Cas no 78832-67-4 (Cholest-7-en-6-one,2-(3-carboxy-1-oxopropoxy)-3,14,20,22,25-pentahydroxy-, (2b,3b,5b,22R)-)

• Product Name: Cholest-7-en-6-one,2-(3-carboxy-1-oxopropoxy)-3,14,20,22,25-pentahydroxy-, (2b,3b,5b,22R)-
• CAS No: 78832-67-4
• MF: C₃₁H₄₈O₁₀
• MW: 580.706830978394
• CID: 564632
• PubChem ID: 44144488
• Update Time: 2025-04-19

Cholest-7-en-6-one,2-(3-carboxy-1-oxopropoxy)-3,14,20,22,25-pentahydroxy-, (2b,3b,5b,22R)- Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one,2-(3-carboxy-1-oxopropoxy)-3,14,20,22,25-pentahydroxy-, (2b,3b,5b,22R)-
• ecdysone 2-hemisuccinate
• DTXSID301000068
• 78832-67-4
• beta-Ecdysone 2-hemisuccinate
• 4-Oxo-4-[(3,14,20,22,25-pentahydroxy-6-oxocholest-7-en-2-yl)oxy]butanoic acid
• Cholest-7-en-6-one, 2-(3-carboxy-1-oxopropoxy)-3,14,20,22,25-pentahydroxy-, (2beta,3beta,5beta,22R)-

• Inchi： 1S/C31H48O10/c1-27(2,38)11-10-24(34)30(5,39)23-9-13-31(40)18-14-20(32)19-15-21(33)22(41-26(37)7-6-25(35)36)16-28(19,3)17(18)8-12-29(23,31)4/h14,17,19,21-24,33-34,38-40H,6-13,15-16H2,1-5H3,(H,35,36)/t17-,19-,21+,22-,23-,24?,28+,29+,30+,31?/m0/s1
• InChI Key： DPULBYBNKZZWKM-MYNQUVIASA-N
• SMILES： OC12CC[C@H]([C@](C)(C(CCC(C)(C)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)OC(CCC(=O)O)=O)O)=O

Computed Properties

• Exact Mass: 580.32474772g/mol
• Monoisotopic Mass: 580.32474772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 182Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives